Cas no 1282243-32-6 (2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine)

• Product Name: 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine
• CAS No: 1282243-32-6
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 6229706
• PubChem ID: 61657798
• Update Time: 2025-05-26

2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine
• CS-0286121
• (2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-yl)methanamine
• AKOS010923043
• [2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-yl]methanamine
• 1282243-32-6
• EN300-1653041

• Inchi： 1S/C14H21N3/c15-10-12-9-11-5-1-2-6-13(11)16-14(12)17-7-3-4-8-17/h9H,1-8,10,15H2
• InChI Key： NWNYXSZSSINFGT-UHFFFAOYSA-N
• SMILES： N1(C2C(CN)=CC3CCCCC=3N=2)CCCC1

Computed Properties

• Exact Mass: 231.173547683g/mol
• Monoisotopic Mass: 231.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine

Comprehensive Overview of 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine (CAS No. 1282243-32-6)

2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine, with the CAS number 1282243-32-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both pyrrolidine and methanamine functional groups in its structure makes it a versatile scaffold for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its role as a central nervous system (CNS) modulator, given its structural similarity to other bioactive molecules. The compound's unique pharmacophore features make it a promising candidate for targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease, which are among the most searched topics in biomedical research today.

The synthesis of 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine involves multi-step organic reactions, including cyclization and amination processes. Its CAS registry number 1282243-32-6 ensures precise identification in chemical databases, facilitating global research collaboration. The compound's molecular weight and lipophilicity are critical parameters that influence its bioavailability and pharmacokinetic properties, making it a subject of intense study in medicinal chemistry.

One of the most frequently asked questions about this compound revolves around its mechanism of action. Preliminary studies suggest that 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine may interact with specific neurotransmitter receptors, such as dopamine or serotonin receptors, though further validation is required. This aligns with the growing public interest in neuropharmacology and mental health treatments, as evidenced by trending searches on platforms like Google and PubMed.

From a structural-activity relationship (SAR) perspective, the pyrrolidin-1-yl moiety in the compound enhances its binding affinity to certain enzymatic targets. This has led to its exploration in enzyme inhibition studies, particularly for kinases and proteases involved in disease pathways. The compound's tetrahydroquinoline core also contributes to its stability and solubility, which are essential for drug formulation and delivery.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine. Sustainable methods, such as catalytic hydrogenation and microwave-assisted synthesis, are gaining traction as they reduce waste and energy consumption. This aligns with the global push for environmentally friendly pharmaceutical production, a topic frequently discussed in scientific forums and industry reports.

The compound's potential applications extend beyond therapeutics. Its fluorescent properties and chemodosimetric capabilities are being explored for diagnostic imaging and biosensing. These innovations are particularly relevant in the era of personalized medicine, where precise and non-invasive diagnostic tools are in high demand.

In summary, 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinolin-3-ylmethanamine (CAS 1282243-32-6) represents a multifaceted compound with broad implications in drug discovery, neurobiology, and diagnostic technology. Its unique chemical structure and biological activity profile make it a valuable subject for ongoing research, addressing some of the most pressing challenges in modern healthcare and biotechnology.